Cas no 1261566-27-1 (2-Difluoromethyl-3-methyl-phenylamine)

2-Difluoromethyl-3-methyl-phenylamine structure

1261566-27-1 structure

Product name:2-Difluoromethyl-3-methyl-phenylamine

CAS No:1261566-27-1

MF:C₈H₉NF₂

MW:157.161

CID:2619395

PubChem ID:75530046

Chemical and Physical Properties
Related Products

2-Difluoromethyl-3-methyl-phenylamine Chemical and Physical Properties

Names and Identifiers

- 2-Difluoromethyl-3-methyl-phenylamine
- 1261566-27-1
- AKOS017343903
- Inchi： InChI=1S/C8H9F2N/c1-5-3-2-4-6(11)7(5)8(9)10/h2-4,8H,11H2,1H3
- InChI Key： ZTGBXUMUSRBFEZ-UHFFFAOYSA-N

Computed Properties

Exact Mass: 157.07030562Da
Monoisotopic Mass: 157.07030562Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²
XLogP3: 2.2

2-Difluoromethyl-3-methyl-phenylamine Related Literature

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ZongyuanJiang,ShaohuiLi,YiningChen,JingweiChen,CongWei,QunXu
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Marianne R. Sommer,Lauriane Alison,Clara Minas,Elena Tervoort,Patrick A. Rühs,André R. Studart Soft Matter, 2017,13, 1794-1803
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Jiao Jiao Li,Kyungsook Kim,Seyed-Iman Roohani-Esfahani,Jin Guo,David L. Kaplan,Hala Zreiqat J. Mater. Chem. B, 2015,3, 5361-5376
4. A biodegradable polymer-based common chemical avenue for optimizing switchable, chemically reactive and tunable adhesive superhydrophobicity†

Nirban Jana,Dibyangana Parbat,Barnali Mondal,Supriya Das J. Mater. Chem. A, 2019,7, 9120-9129
5. A Au nanoflower@SiO2@CdTe/CdS/ZnS quantum dot multi-functional nanoprobe for photothermal treatment and cellular imaging†

Tongtong Jiang,Naiqiang Yin,Ling Liu,Jiangluqi Song,Qianpeng Huang,Lixin Zhu,Xiaoliang Xu RSC Adv., 2014,4, 23630-23636
6. 3D printing of lubricative stiff supramolecular polymer hydrogels for meniscus replacement†

Chuanchuan Fan,Ziyang Xu,Tengling Wu,Chunyan Cui,Yang Liu,Bo Liu,Jianhai Yang,Wenguang Liu Biomater. Sci., 2021,9, 5116-5126
7. 4D hydrogel for dynamic cell culture with orthogonal, wavelength-dependent mechanical and biochemical cues†

Yijun Zheng,Mitchell Kim Liong Han,Bin Li Mater. Horiz., 2020,7, 111-116
8. A 16.4% efficiency organic photovoltaic cell enabled using two donor polymers with their side-chains oriented differently by a ternary strategy†

Tsz-Ki Lau,Philip C. Y. Chow,Ningning Wu,Dan Su,Huifeng Meng,Chao Ma,Tao Liu,Xinhui Zou,Kam Sing Wong,Xinhui Lu,He Yan J. Mater. Chem. A, 2020,8, 3676-3685
9. 3D-printed fluidic networks as vasculature for engineered tissue

Ian S. Kinstlinger,Jordan S. Miller Lab Chip, 2016,16, 2025-2043
10. A 4-connected anionic metal–organic nanotube constructed from indium isophthalate†

Fei Bu,Shou-Jun Xiao CrystEngComm, 2010,12, 3385-3387

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